Cas no 1196152-52-9 (3-(5-methylpyrazin-2-yl)propan-1-amine)

• Product Name: 3-(5-methylpyrazin-2-yl)propan-1-amine
• CAS No: 1196152-52-9
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 1011128
• PubChem ID: 53429853
• Update Time: 2025-06-26

3-(5-methylpyrazin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methyl pyrazin-2 yl)propylamine
• 3-(5-methylpyrazin-2-yl)propan-1-amine
• EN300-1868209
• AB69908
• SCHEMBL20204090
• 1196152-52-9
• 5-Methyl-2-pyrazinepropanamine
• DTXSID401305520

• MDL： MFCD13190175
• Inchi： 1S/C8H13N3/c1-7-5-11-8(6-10-7)3-2-4-9/h5-6H,2-4,9H2,1H3
• InChI Key： QJXGUDOLECBKCU-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=CC=1CCCN

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(5-methylpyrazin-2-yl)propan-1-amine

3-(5-Methylpyrazin-2-yl)Propan-1-Amine: A Comprehensive Overview

3-(5-Methylpyrazin-2-yl)Propan-1-Amine, also known by its CAS number 1196152-52-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyrazine ring substituted with a methyl group and an amino propyl chain, exhibits a wide range of applications and properties that make it a subject of ongoing research.

The molecular structure of 3-(5-Methylpyrazin-2-yl)Propan-1-Amine is defined by its pyrazine core, which is a six-membered aromatic ring containing two nitrogen atoms. The methyl substitution at the 5-position of the pyrazine ring introduces steric and electronic effects that influence the compound's reactivity and solubility. The amino propyl chain attached to the 2-position of the pyrazine ring further enhances its functional versatility, enabling interactions with various chemical moieties and biological systems.

Recent studies have highlighted the potential of 3-(5-Methylpyrazin-2-yl)Propan-1-Amine in drug discovery. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's ability to form hydrogen bonds and its moderate lipophilicity make it an attractive candidate for designing drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 3-(5-Methylpyrazin-2-yl)Propan-1-Amine has found utility in materials science. Its ability to act as a ligand in metal coordination chemistry has led to its use in the synthesis of metal-organic frameworks (MOFs) and catalytic systems. Recent advancements in this area have demonstrated its potential in enhancing catalytic efficiency for reactions such as C-H activation and olefin polymerization.

The synthesis of 3-(5-Methylpyrazin-2-yl)Propan-1-Amine typically involves multi-step processes that combine nucleophilic aromatic substitution and reductive amination techniques. Researchers have optimized these methods to achieve higher yields and purities, making the compound more accessible for large-scale applications.

From an environmental perspective, studies on the biodegradation and toxicity of 3-(5-Methylpyrazin-2-yl)Propan-1-Amine have provided insights into its safety profile. These findings are crucial for ensuring sustainable practices in its production and use across various industries.

In conclusion, 3-(5-Methylpyrazin-2-yl)Propan-1-Amine, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As new discoveries emerge, this compound is poised to play an even more significant role in advancing technology and medicine.